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Compound of Interest

Compound Name:
(2-Bromo-2-

methylpropyl)azanium;bromide

Cat. No.: B8111868

Get Quote

Executive Summary & Chemical Identity[1][2]
(2-Bromo-2-methylpropyl)azanium;bromide (CAS: 36565-68-1), commonly known as 2-

bromo-2-methylpropylamine hydrobromide, is a specialized building block used in the synthesis

of hindered amines and heterocycles. While often categorized generically as an alkyl halide

salt, this compound presents a latent high-hazard profile.

Under neutral or acidic conditions, it remains a stable solid. However, exposure to base triggers

an intramolecular cyclization to form 2,2-dimethylaziridine, a volatile, highly toxic, and

mutagenic alkylating agent. This guide prioritizes the prevention of in situ aziridine formation

during handling and waste disposal.

Physicochemical Profile[2][3][4][5][6][7]
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Property Specification

Systematic Name (2-Bromo-2-methylpropyl)azanium;bromide

Common Name 2-Bromo-2-methylpropylamine hydrobromide

CAS Number 36565-68-1

Molecular Formula

Molecular Weight 232.95 g/mol

Physical State White to off-white hygroscopic solid

Solubility Soluble in water, methanol, DMSO

Key Hazard Latent Aziridine Precursor (upon neutralization)

Mechanism of Hazard: The "Hidden" Danger
Standard safety data sheets (SDS) often classify this material simply as a skin irritant or

corrosive. This is insufficient for research planning. The critical danger lies in its reactivity

profile.

The Cyclization Pathway
Unlike primary alkyl bromides which react via intermolecular

pathways, this compound possesses a nucleophilic amine and an electrophilic tertiary carbon
on the same skeleton.

Stable State: In the salt form (

), the nitrogen lone pair is protonated and non-nucleophilic. The compound is stable.[1][2]

Trigger Event: Addition of base (NaOH,

, Carbonate) removes the proton.

Rapid Cyclization: The free amine attacks the tertiary carbon (intramolecular
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-like or

depending on solvent), ejecting bromide to form 2,2-dimethylaziridine.

Risk: Aziridines are potent DNA alkylators. 2,2-dimethylaziridine is volatile, meaning inhalation

exposure becomes a significant risk immediately upon neutralization.

Hazard Visualization (Pathway Logic)
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Caption: Figure 1. The stability profile of 2-bromo-2-methylpropylamine derivatives. Note that

neutralization without an immediate trapping partner leads to toxic aziridine formation.

Handling Protocols
Personal Protective Equipment (PPE)

Respiratory: Work must be performed in a certified chemical fume hood. If handling open

powders outside a hood (not recommended), use a P100 particulate respirator.

Dermal: Double-gloving is mandatory.

Inner: Nitrile (4 mil).

Outer: Nitrile (4-8 mil) or Neoprene.

Rationale: Alkyl bromides can penetrate standard nitrile gloves; double gloving provides a

breakthrough buffer.
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Ocular: Chemical splash goggles. Face shield recommended if working with >5g scale.

Storage and Stability
Environment: Store in a cool (

), dry place.

Atmosphere: Hygroscopic. Store under inert gas (Nitrogen/Argon) if possible to prevent

moisture absorption, which can lead to hydrolysis of the

bond and release of HBr gas.

Segregation:STRICTLY SEGREGATE FROM BASES. Do not store in the same secondary

container as amines, hydroxides, or carbonates.

Experimental Setup
When using this reagent in synthesis:

Acidic Start: Load the reactor with the salt and solvent first.

Late Base Addition: Add the base last, and only when the electrophilic coupling partner is

present and ready.

Temperature Control: Keep reactions cool (

) during base addition to slow down the cyclization rate relative to the desired intermolecular
reaction.

Disposal and Waste Management
CRITICAL WARNING: Do not pour this material into a general "Basic Organic Waste"

container. The high pH of basic waste streams will convert the salt to the aziridine inside the

waste drum, creating a pressurized vessel of toxic vapor.

Waste Categorization
Classify waste streams containing this compound as:
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Primary: Halogenated Organic Waste.

Secondary Tag: "Potential Alkylating Agent" or "Do Not Mix with Base".

Disposal Workflow
Scenario Protocol

Solid Waste (Excess Reagent)

1. Place in a separate, screw-top jar.2. Label:

"Solid Alkyl Bromide Salt - Acidic".3. Hand over

to EHS for high-temp incineration.

Liquid Waste (Reaction Mother Liquor)

1. Check pH. If basic, acidify immediately with

dilute HCl or Acetic Acid to pH < 5.2. Transfer to

Halogenated Waste container.3. Ensure the

receiving container does not contain strong

bases.

Spill Cleanup (Solid)

1. Cover with weak acid (Citric acid powder) or

sand.2. Scoop into a jar.3. Wipe area with dilute

acetic acid, then soap and water.

Chemical Deactivation (Destruction)
If you must destroy the material before disposal (e.g., decommissioning an old bottle), do not

use standard alkaline hydrolysis. Instead, use a nucleophilic substitution method that opens the

potential aziridine ring harmlessly.

Thiosulfate Deactivation Method:

Dissolve the material in water (it is water-soluble).

Add a 5-fold molar excess of Sodium Thiosulfate (

).

Stir for 24 hours. Thiosulfate is a soft nucleophile that will displace the bromide (or open any

formed aziridine) to form a non-volatile Bunte salt.

The resulting solution can be disposed of as aqueous chemical waste.
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Disposal Decision Tree

Waste Material
(2-Bromo-2-methylpropyl)azanium;bromide

Physical State?

Solid Powder Solution/Mother Liquor

Pack in separate jar.
Label: 'Solid Halogenated Salt' Check pH

Acidic/Neutral (pH < 7)

Basic (pH > 7)

Dispose in Halogenated Waste.
Ensure NO BASE in drum.

ACIDIFY IMMEDIATELY
Add 1M HCl until pH < 5

Risk of Aziridine

Click to download full resolution via product page

Caption: Figure 2. Decision logic for safe disposal. Note the critical acidification step for liquid

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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